Cas no 1044767-08-9 (1-(4-chloro-3-methylphenyl)methylpyrrolidin-3-ol)

• Product Name: 1-(4-chloro-3-methylphenyl)methylpyrrolidin-3-ol
• CAS No: 1044767-08-9
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5744807
• PubChem ID: 24904694
• Update Time: 2025-10-24

1-(4-chloro-3-methylphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chloro-3-methylphenyl)methyl]pyrrolidin-3-ol
• A1-19900
• CS-0354471
• 1044767-08-9
• 1-(4-chloro-3-methylbenzyl)pyrrolidin-3-ol
• EN300-1282628
• 3-Pyrrolidinol, 1-[(4-chloro-3-methylphenyl)methyl]-
• 1-(4-chloro-3-methylphenyl)methylpyrrolidin-3-ol

• Inchi： 1S/C12H16ClNO/c1-9-6-10(2-3-12(9)13)7-14-5-4-11(15)8-14/h2-3,6,11,15H,4-5,7-8H2,1H3
• InChI Key： ZDMRHYGDMJRQCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CN1CCC(C1)O

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 337.1±42.0 °C(Predicted)
• pka: 14.79±0.20(Predicted)

Additional information on 1-(4-chloro-3-methylphenyl)methylpyrrolidin-3-ol

1-(4-Chloro-3-Methylphenyl)Methylpyrrolidin-3-Ol: A Comprehensive Overview

1-(4-Chloro-3-Methylphenyl)Methylpyrrolidin-3-Ol is a compound with the CAS number 1044767-08-9, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinols, which are five-membered ring structures containing an alcohol group. The presence of a chlorine atom and a methyl group on the aromatic ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 1-(4-Chloro-3-Methylphenyl)Methylpyrrolidin-3-Ol involves a series of well-established organic reactions, including Friedel-Crafts alkylation, reduction, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further enhancing its practicality in large-scale production.

One of the most promising applications of this compound lies in its potential as a pharmaceutical intermediate. The pyrrolidinol core is known to exhibit bioactivity, particularly in modulating enzyme activities and receptor interactions. Studies have shown that 1-(4-Chloro-3-Methylphenyl)Methylpyrrolidin-3-Ol derivatives can act as inhibitors of certain kinases, making them valuable leads in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agricultural chemistry. Its ability to influence plant growth regulators has led to exploratory studies in crop protection and enhancement. Recent research highlights its potential as a natural growth promoter for crops, offering an eco-friendly alternative to synthetic chemicals.

The structural versatility of 1-(4-Chloro-3-Methylphenyl)Methylpyrrolidin-3-Ol allows for extensive functionalization, enabling researchers to tailor its properties for specific applications. For instance, substituting the chlorine atom with other halogens or introducing additional functional groups can significantly alter its reactivity and bioavailability. These modifications are currently being explored in academic and industrial settings to optimize its performance in diverse contexts.

From a sustainability perspective, the synthesis and application of this compound align with green chemistry principles. Its use as an intermediate reduces waste generation compared to traditional multi-step processes, while its biodegradability ensures minimal environmental impact. These attributes make it an attractive candidate for industries striving to adopt more sustainable practices.

In conclusion, 1-(4-Chloro-3-Methylphenyl)Methylpyrrolidin-3-Ol is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities, this compound is poised to make significant contributions to both scientific progress and industrial development.